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Compound of Interest

Compound Name: AB-MECA

Cat. No.: B1666474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

pharmacological profile of AB-MECA, a potent and selective agonist for the A3 adenosine

receptor. This document is intended to serve as a comprehensive resource, incorporating

detailed experimental protocols and visual representations of key biological pathways and

workflows.

Chemical Structure and Properties
AB-MECA, with the IUPAC name 1-[6-[[(4-aminophenyl)methyl]amino]-9H-purin-9-yl]-1-deoxy-

N-methyl-β-D-ribofuranuronamide, is a crucial tool for studying the A3 adenosine receptor.[1]

Its chemical identity and key physicochemical properties are summarized below.

Table 1: Physicochemical Properties of AB-MECA
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Property Value Source

IUPAC Name

1-[6-[[(4-

aminophenyl)methyl]amino]-9H

-purin-9-yl]-1-deoxy-N-methyl-

β-D-ribofuranuronamide

[1]

CAS Number 152918-26-8 [1][2][3][4][5]

Molecular Formula C18H21N7O4 [1][2][4]

Molecular Weight 399.4 g/mol [1][2][4]

Appearance White to off-white solid [5]

Solubility

Soluble in DMSO (10 mg/mL),

ethanol (1 mg/mL), and dilute

aqueous base (3.5 mg/mL).

Insoluble in water.

[1][2][6]

Storage
Store at -20°C for long-term

stability.
[2][3][4]

Chemical Structure of AB-MECA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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